Cas no 50594-32-6 (Benzene, 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)-)

Benzene, 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)- structure
50594-32-6 structure
Product Name:Benzene, 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)-
CAS No:50594-32-6
MF:C13H7ClF3NO3
MW:317.647793054581
CID:1568208
PubChem ID:86217951
Update Time:2025-04-21

Benzene, 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)-
    • 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)benzene
    • DTXSID001213931
    • 50594-32-6
    • Inchi: 1S/C13H7ClF3NO3/c14-10-6-8(13(15,16)17)7-11(18(19)20)12(10)21-9-4-2-1-3-5-9/h1-7H
    • InChI Key: XKVYIJNLPMGNMR-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CC(=C1OC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 317.00671
  • Monoisotopic Mass: 317.0066553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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